Cas no 1793050-70-0 ((R)-Gyramide A Hydrochloride)

• Product Name: (R)-Gyramide A Hydrochloride
• CAS No: 1793050-70-0
• MF: C₂₁H₂₈ClFN₂O₃S
• MW: 442.975027084351
• CID: 4614424
• PubChem ID: 91885406
• Update Time: 2025-06-03

(R)-Gyramide A Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Gyramide A Hydrochloride
• AKOS037643468
• 1793050-70-0
• AS-16516
• 5-fluoro-2-methyl-N-[(3R)-1-[(4-propan-2-yloxyphenyl)methyl]pyrrolidin-3-yl]benzenesulfonamide;hydrochloride
• (R)-534F6
• GLXC-04798
• Gyramide A hydrochloride, >=98% (HPLC)
• (R)-534F6 HCl
• 1000592-49-3
• 5-Fluoro-2-methyl-N-[(3R)-1-[[4-(1-methylethoxy)phenyl]methyl]-3-pyrrolidinyl]-benzenesulfonamide, monohydrochloride
• HY-109785A
• (R)-Gyramide A (hydrochloride)
• CS-0108832

• Inchi： 1S/C21H27FN2O3S.ClH/c1-15(2)27-20-8-5-17(6-9-20)13-24-11-10-19(14-24)23-28(25,26)21-12-18(22)7-4-16(21)3;/h4-9,12,15,19,23H,10-11,13-14H2,1-3H3;1H/t19-;/m1./s1
• InChI Key： LLHBXQVGBTVEDP-FSRHSHDFSA-N
• SMILES： Cl.S(C1C=C(C=CC=1C)F)(N[C@H]1CN(CC2C=CC(=CC=2)OC(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 442.1493198g/mol
• Monoisotopic Mass: 442.1493198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 587
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (R)-Gyramide A Hydrochloride

Comprehensive Overview of (R)-Gyramide A Hydrochloride (CAS No. 1793050-70-0): Properties, Applications, and Research Insights

(R)-Gyramide A Hydrochloride (CAS No. 1793050-70-0) is a specialized chiral compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. As a derivative of the Gyramide family, this enantiomerically pure form exhibits enhanced bioavailability and target specificity, making it a subject of interest for drug discovery and development. Researchers are particularly focused on its mechanism of action, which involves selective modulation of bacterial DNA gyrase, a critical enzyme in microbial replication.

The growing demand for novel antimicrobial agents has propelled (R)-Gyramide A Hydrochloride into the spotlight, especially amid rising concerns about antibiotic resistance. Recent studies suggest its efficacy against multidrug-resistant strains, aligning with global health priorities. The compound's hydrochloride salt formulation improves solubility, a key factor in pharmacokinetic optimization—a frequent topic in pharmaceutical forums and AI-driven research queries. This addresses common search trends like "how to improve drug solubility" or "chiral compounds in antibiotic development."

From a chemical perspective, 1793050-70-0 features a complex heterocyclic scaffold with multiple stereocenters, challenging synthetic chemists to develop efficient asymmetric synthesis routes. This complexity correlates with frequent searches for "stereoselective synthesis techniques" and "chiral resolution methods." Analytical characterization using HPLC-MS and NMR confirms the compound's high enantiomeric excess (>98%), a critical quality parameter for regulatory compliance in preclinical studies.

In drug formulation, the hydrochloride form of (R)-Gyramide A demonstrates superior stability under physiological conditions compared to its free base counterpart—a feature often queried in pharmaceutical science databases. Stability studies indicate minimal degradation at pH ranges relevant to oral administration, addressing formulation challenges discussed in recent industry webinars. These properties make it a candidate for extended-release formulations, another trending topic in medicinal chemistry circles.

Ongoing research explores structure-activity relationships (SAR) of (R)-Gyramide A Hydrochloride derivatives, with computational chemistry playing an increasing role. Molecular docking simulations reveal precise interactions with gyrase subunits, explaining its selectivity—a subject frequently searched in bioinformatics platforms. Such studies align with the pharmaceutical industry's shift toward AI-assisted drug design, where "predictive modeling for antimicrobials" generates substantial search traffic among researchers.

Quality control protocols for 1793050-70-0 require stringent monitoring of chiral purity, as even minor enantiomeric impurities could impact biological activity. Current Good Manufacturing Practice (cGMP) standards mandate advanced analytical techniques like chiral stationary phase chromatography, reflecting industry searches for "QC methods for enantiomeric drugs." These procedures ensure batch-to-batch consistency crucial for translational research.

The environmental fate of (R)-Gyramide A Hydrochloride has emerged as a discussion point in green chemistry forums. Biodegradation studies show moderate persistence in aqueous systems, prompting investigations into eco-friendly synthesis routes—a concern matching search trends for "sustainable pharmaceutical synthesis." This dual focus on efficacy and environmental impact reflects evolving industry priorities.

Patent landscapes reveal growing intellectual property activity around Gyramide derivatives, particularly for (R)-enantiomers, with applications extending beyond antimicrobials to potential anticancer and anti-inflammatory uses. This expansion correlates with search queries about "drug repurposing strategies" and "multi-target therapeutics," highlighting the compound's versatility in medicinal chemistry.

As research progresses, (R)-Gyramide A Hydrochloride exemplifies the convergence of traditional medicinal chemistry with modern computational approaches. Its development pathway addresses frequently searched challenges like "overcoming microbial resistance" and "rational drug design," positioning it as a case study in contemporary pharmaceutical innovation. The compound's journey from bench to potential bedside continues to generate substantial scientific discourse and search engine inquiries across academic and industrial spheres.